Cas no 179864-70-1 (Benzenepropanoic acid, 2-(1-oxopropyl)-, methyl ester)

• Product Name: Benzenepropanoic acid, 2-(1-oxopropyl)-, methyl ester
• CAS No: 179864-70-1
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 1370265
• Update Time: 2024-08-16

Benzenepropanoic acid, 2-(1-oxopropyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 2-(1-oxopropyl)-, methyl ester

• Inchi： 1S/C13H16O3/c1-3-12(14)11-7-5-4-6-10(11)8-9-13(15)16-2/h4-7H,3,8-9H2,1-2H3
• InChI Key： GRNNUBPGTBLRCN-UHFFFAOYSA-N
• SMILES： C1(CCC(OC)=O)=CC=CC=C1C(=O)CC

Computed Properties

• Exact Mass: 220.10998

Experimental Properties

• Density: 1.065±0.06 g/cm3(Predicted)
• Boiling Point: 325.9±25.0 °C(Predicted)
• PSA: 43.37